Cas no 2227954-49-4 (4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yl-2-methylbutan-2-amine)

• Product Name: 4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yl-2-methylbutan-2-amine
• CAS No: 2227954-49-4
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 5962038
• PubChem ID: 165975383
• Update Time: 2025-05-19

4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yl-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yl-2-methylbutan-2-amine
• EN300-1809396
• 4-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]-2-methylbutan-2-amine
• 2227954-49-4

• Inchi： 1S/C14H27N/c1-13(2,15)8-7-10-5-6-11-9-12(10)14(11,3)4/h10-12H,5-9,15H2,1-4H3/t10?,11-,12-/m0/s1
• InChI Key： IEFJBZXMIUYDKH-RAMGSTBQSA-N
• SMILES： NC(C)(C)CCC1CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yl-2-methylbutan-2-amine

Comprehensive Overview of 4-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl-2-methylbutan-2-amine (CAS No. 2227954-49-4)

The compound 4-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl-2-methylbutan-2-amine (CAS No. 2227954-49-4) is a structurally unique bicyclic amine derivative that has garnered significant attention in recent years due to its potential applications in various scientific and industrial fields. This molecule features a bicyclo[3.1.1]heptane core, which is a hallmark of many biologically active compounds, and is further functionalized with a 2-methylbutan-2-amine moiety. The stereochemistry at the (1S,5S) positions adds another layer of complexity and specificity to its interactions, making it a subject of interest for researchers exploring chiral compounds.

In the context of current trends, the demand for specialty amines and chiral building blocks has surged, driven by advancements in pharmaceuticals, agrochemicals, and materials science. The 4-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl-2-methylbutan-2-amine fits perfectly into this niche, offering a versatile scaffold for the synthesis of more complex molecules. Its CAS No. 2227954-49-4 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. The compound's bicyclic structure is particularly noteworthy, as it mimics natural terpenes, which are often associated with bioactive properties.

One of the most frequently searched questions in the realm of organic chemistry is: "What are the applications of bicyclic amines in drug discovery?" This compound provides a compelling answer. Its rigid bicyclo[3.1.1]heptane framework can impart conformational stability to drug candidates, potentially enhancing their binding affinity and selectivity. Moreover, the presence of the 2-methylbutan-2-amine group introduces a basic nitrogen atom, which is a common feature in many pharmacologically active molecules. Researchers are particularly intrigued by its potential role in the development of central nervous system (CNS) therapeutics, given the amine's ability to cross the blood-brain barrier.

From a synthetic chemistry perspective, the 4-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl-2-methylbutan-2-amine poses interesting challenges and opportunities. The stereospecificity of the (1S,5S) configuration necessitates precise synthetic routes, often involving asymmetric catalysis or chiral pool starting materials. This aligns with the growing emphasis on green chemistry and sustainable synthesis, as researchers seek to minimize waste and maximize efficiency. The compound's CAS No. 2227954-49-4 is frequently cited in patents and academic papers, underscoring its relevance in cutting-edge research.

Another hot topic in the scientific community is the exploration of bioisosteres—compounds that mimic the biological activity of other molecules while offering improved properties. The bicyclo[3.1.1]heptane moiety in this amine could serve as a bioisostere for more traditional cyclohexane or benzene rings, potentially reducing toxicity or improving metabolic stability. This has led to a spike in searches for "bicyclic amine bioisosteres in medicinal chemistry," further highlighting the compound's significance.

In addition to its pharmaceutical potential, 4-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl-2-methylbutan-2-amine may find applications in flavor and fragrance industries. The bicyclic structure is reminiscent of pinene, a key component of many essential oils, suggesting possible olfactory properties. This versatility makes it a valuable candidate for interdisciplinary research, bridging gaps between chemistry, biology, and even consumer goods.

To summarize, 4-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl-2-methylbutan-2-amine (CAS No. 2227954-49-4) is a multifaceted compound with broad-ranging implications. Its unique bicyclic framework, chiral centers, and amine functionality make it a standout molecule in modern chemistry. Whether in drug development, sustainable synthesis, or industrial applications, this compound continues to captivate researchers and industry professionals alike, answering some of the most pressing questions in the field today.